3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid

• IUPAC Name: 3-azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• InChI: InChI=1S/C9H14N4O4/c1-8(2,3)17-7(16)13-4-9(5-13,6(14)15)11-12-10/h4-5H2,1-3H3,(H,14,15)
• InChI Key: CJPMEJJIEPZKOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)(C(=O)O)N=[N+]=[N-]
• Molecular Formula: C9H14N4O4
• Molecular Weight: 242.23 g/mol
• CAS No.: 2247102-17-4

Description

3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid, also known as AMC, is a synthetic amino acid that contains an azido group. It is widely used in scientific research due to its unique properties and potential applications in various fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid is based on the chemical properties of the azido group, which can undergo a variety of reactions, including click chemistry, photo-crosslinking, and bioorthogonal chemistry. These reactions allow for the selective modification of proteins and peptides, without interfering with their biological activity or structure.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins and peptides, making it a valuable tool for the study of protein function and structure. It has been used to study the folding and stability of proteins, as well as to investigate the role of specific amino acid residues in protein function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid is its versatility and ease of use in standard peptide synthesis protocols. It can be incorporated into peptides and proteins at specific positions, allowing for the introduction of a wide range of functionalities. However, one limitation of this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for the use of 3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid in scientific research. One area of interest is the development of new click chemistry reactions that can be used with this compound-labeled proteins and peptides. Another area of interest is the application of this compound in the development of new biomaterials and drug delivery systems. Additionally, the use of this compound in the study of protein-protein interactions and enzyme kinetics may lead to new insights into the mechanisms of these processes.

Synthesis Methods

The synthesis of 3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid involves several steps, including the protection of the carboxylic acid group, the addition of the azido group, and the removal of the protective group. One of the most commonly used methods for the synthesis of this compound is the reaction of 3-azidopropanoic acid with 2-methylpropan-2-yl oxalyl chloride, followed by cyclization and deprotection.

Scientific Research Applications

3-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid has been extensively used in scientific research as a versatile tool for the modification of proteins and peptides. It can be incorporated into proteins and peptides using standard solid-phase peptide synthesis techniques, allowing for the introduction of a wide range of functionalities. This compound has been used for the labeling, detection, and purification of proteins and peptides, as well as for the study of protein-protein interactions and enzyme kinetics.